Methyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate;hydrochloride

• IUPAC Name: methyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C8H12F3NO3.ClH/c1-14-5(13)6(12)3-7(4-6,15-2)8(9,10)11;/h3-4,12H2,1-2H3;1H
• InChI Key: BOOHHMARHIFXFO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC(C1)(C(F)(F)F)OC)N.Cl
• Molecular Formula: C8H13ClF3NO3
• Molecular Weight: 263.64 g/mol
• CAS RN: 2411268-97-6

Description

Methyl 1-amino-3-methoxy-3-(trifluoromethyl)cyclobutane-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C8H13ClF3NO3 and its molecular weight is 263.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Stereodivergent Syntheses : This compound is used in the stereodivergent synthesis of the first bis(cyclobutane) β-dipeptides, demonstrating the efficiency in synthesizing β-amino acid derivatives from chiral hemi esters. These derivatives further show potential in producing enantiomeric and diastereomeric bis(cyclobutane) β-dipeptides, marking a significant advancement in amino acid oligomer research (Izquierdo et al., 2002).

• Radiolabeling and Biodistribution : The compound has been developed as a potential neuroprotective drug, labeled with C-11 for PET studies in rats. It shows the ability to pass the brain-blood barrier and accumulate in various brain regions, indicating its potential for imaging and therapeutic applications in neurology (Yu et al., 2003).

• Trifluoromethyl-Substituted Analogues : The synthesis of trifluoromethyl-substituted analogues of 1-amino-cyclobutane-1-carboxylic acid, including 1-amino-3-(trifluoromethyl)cyclobutanecarboxylic and 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acids, demonstrates the compound's versatility in chemical synthesis. These analogues are synthesized from 1,3-dibromoacetone dimethyl ketal, highlighting the potential for generating diverse derivatives with varying properties (Radchenko et al., 2009).

• Synthesis of [F‐18]‐1‐amino‐3‐fluorocyclobutane‐1‐carboxylic acid (FACBC) : This research outlines the synthesis of FACBC, a tumor-avid amino acid for PET imaging. The process involves nucleophilic displacement to achieve high specific activity, demonstrating the compound's application in cancer research and diagnostics (Shoup & Goodman, 1999).